Cas no 1208917-60-5 (3-Fluoro-4-hydroxy-5-nitrobenzonitrile)

3-Fluoro-4-hydroxy-5-nitrobenzonitrile is a versatile organic compound with significant applications in organic synthesis. This compound exhibits unique reactivity due to its functional groups, offering advantages such as enhanced solubility and improved reaction yields. Its nitro group facilitates electrophilic aromatic substitution reactions, while the hydroxyl group enables nucleophilic additions. The presence of the fluoro substituent enhances the compound's stability and solubility in various organic solvents, making it a valuable intermediate in the synthesis of pharmaceuticals and fine chemicals.
3-Fluoro-4-hydroxy-5-nitrobenzonitrile structure
1208917-60-5 structure
Product Name:3-Fluoro-4-hydroxy-5-nitrobenzonitrile
CAS No:1208917-60-5
MF:C7H3FN2O3
MW:182.108724832535
CID:1033159
PubChem ID:67957789
Update Time:2025-06-20

3-Fluoro-4-hydroxy-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-4-hydroxy-5-nitrobenzonitrile
    • 3-Fluoro-4-hydroxy-5-nitro-benzonitrile
    • DHCNHIHWYZUWQE-UHFFFAOYSA-N
    • 1208917-60-5
    • SCHEMBL9899661
    • DB-348191
    • DTXSID20737846
    • D96183
    • MDL: MFCD15528845
    • Inchi: 1S/C7H3FN2O3/c8-5-1-4(3-9)2-6(7(5)11)10(12)13/h1-2,11H
    • InChI Key: DHCNHIHWYZUWQE-UHFFFAOYSA-N
    • SMILES: FC1=CC(C#N)=CC(=C1O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 182.01277012g/mol
  • Monoisotopic Mass: 182.01277012g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 89.8Ų

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